Cas no 2229130-91-8 (1-methyl-4-nitro-1H-pyrazole-5-thiol)

• Product Name: 1-methyl-4-nitro-1H-pyrazole-5-thiol
• CAS No: 2229130-91-8
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 6342058
• PubChem ID: 165683033
• Update Time: 2025-10-29

1-methyl-4-nitro-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-1H-pyrazole-5-thiol
• EN300-1802049
• 2229130-91-8

• Inchi： 1S/C4H5N3O2S/c1-6-4(10)3(2-5-6)7(8)9/h2,5H,1H3
• InChI Key： MOTAPOAFLFICMV-UHFFFAOYSA-N
• SMILES： S=C1C(=CNN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 159.01024758g/mol
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-methyl-4-nitro-1H-pyrazole-5-thiol

Introduction to 1-methyl-4-nitro-1H-pyrazole-5-thiol (CAS No. 2229130-91-8)

1-methyl-4-nitro-1H-pyrazole-5-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 2229130-91-8, this compound belongs to the pyrazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of both nitro and thiol functional groups in its molecular structure imparts distinct reactivity, making it a valuable scaffold for further derivatization and exploration.

The chemical formula of 1-methyl-4-nitro-1H-pyrazole-5-thiol can be represented as C₆H₇N₃O₂S, reflecting its composition of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This arrangement of atoms contributes to its complex electronic distribution, which is crucial for understanding its interaction with biological targets. The nitro group (–NO₂) at the 4-position and the thiol group (–SH) at the 5-position are particularly notable, as they can participate in various chemical reactions, including redox processes and hydrogen bonding.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the pyrazole core exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. Specifically, 1-methyl-4-nitro-1H-pyrazole-5-thiol has been investigated for its potential role in modulating biological pathways associated with these conditions. The nitro group, for instance, can be reduced to an amine under specific conditions, which may alter the compound's pharmacological profile.

One of the most compelling aspects of 1-methyl-4-nitro-1H-pyrazole-5-thiol is its versatility as a building block for more complex molecules. Researchers have utilized this compound to synthesize novel derivatives with enhanced binding affinity or improved metabolic stability. The thiol group, in particular, offers a reactive site for conjugation with other biomolecules, such as peptides or proteins, facilitating the development of targeted drug delivery systems.

The synthesis of 1-methyl-4-nitro-1H-pyrazole-5-thiol typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of pre-formed pyrazole derivatives followed by functional group transformations to introduce the methyl and thiol groups. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

Recent research has highlighted the pharmacokinetic properties of 1-methyl-4-nitro-1H-pyrazole-5-thiol, which are critical for determining its suitability as a drug candidate. Studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, preliminary toxicology studies have shown that it demonstrates low toxicity at therapeutic doses, although further investigations are necessary to fully assess its safety profile.

The biological activity of 1-methyl-4-nitro-1H-pyrazole-5-thiol has been explored in several preclinical models. Researchers have observed that it interacts with enzymes and receptors involved in inflammatory responses, potentially making it a candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. Moreover, its ability to cross cell membranes suggests it may be effective against intracellular pathogens or cancer cells.

In conclusion, 1-methyl-4-nitro-1H-pyrazole-5-thiol (CAS No. 2229130-91-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of reactive functional groups and favorable pharmacokinetic properties positions it as a valuable asset for further development. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the discovery of novel treatments across multiple medical disciplines.